N-Methyl-N-[1-(4-phenylphenyl)ethyl]prop-2-enamide

• IUPAC Name: N-methyl-N-[1-(4-phenylphenyl)ethyl]prop-2-enamide
• InChI: InChI=1S/C18H19NO/c1-4-18(20)19(3)14(2)15-10-12-17(13-11-15)16-8-6-5-7-9-16/h4-14H,1H2,2-3H3
• InChI Key: PFWBCNMWFYNEQV-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)C2=CC=CC=C2)N(C)C(=O)C=C
• Molecular Formula: C18H19NO
• Molecular Weight: 265.3 g/mol

Description

N-Methyl-N-[1-(4-phenylphenyl)ethyl]prop-2-enamide, also known as MPEP, is a chemical compound that belongs to the class of phenylalkylamines. It is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). MPEP has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

N-Methyl-N-[1-(4-phenylphenyl)ethyl]prop-2-enamide acts as a selective antagonist of mGluR5 by binding to its allosteric site, thereby reducing its activity. This leads to a decrease in glutamate release and subsequent downstream signaling, resulting in a reduction of synaptic plasticity and excitability.
Biochemical and Physiological Effects
N-Methyl-N-[1-(4-phenylphenyl)ethyl]prop-2-enamide has been shown to have various biochemical and physiological effects in preclinical studies. It has been reported to improve cognitive function, reduce anxiety and depression-like behaviors, and attenuate drug-seeking behavior in animal models. Additionally, N-Methyl-N-[1-(4-phenylphenyl)ethyl]prop-2-enamide has been shown to have neuroprotective effects in various neurodegenerative diseases, such as Alzheimer's disease and Huntington's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-Methyl-N-[1-(4-phenylphenyl)ethyl]prop-2-enamide in scientific research is its selectivity and specificity for mGluR5. This allows for the investigation of the specific role of mGluR5 in various physiological and pathological processes. However, one of the limitations of using N-Methyl-N-[1-(4-phenylphenyl)ethyl]prop-2-enamide is its potential off-target effects, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for the use of N-Methyl-N-[1-(4-phenylphenyl)ethyl]prop-2-enamide in scientific research. One potential direction is the investigation of its therapeutic potential in other neurological and psychiatric disorders, such as schizophrenia and anxiety disorders. Additionally, the development of more selective and potent mGluR5 antagonists may provide new insights into the role of mGluR5 in various physiological and pathological processes. Finally, the use of N-Methyl-N-[1-(4-phenylphenyl)ethyl]prop-2-enamide in combination with other pharmacological agents may provide synergistic effects and improve its therapeutic efficacy.

Synthesis Methods

The synthesis of N-Methyl-N-[1-(4-phenylphenyl)ethyl]prop-2-enamide involves the reaction of N-methyl-2-hydroxyethylamine with 1-(4-bromophenyl)-1-phenylethene, followed by the addition of propionyl chloride. The resulting product is then purified by column chromatography to obtain N-Methyl-N-[1-(4-phenylphenyl)ethyl]prop-2-enamide in high purity.

Scientific Research Applications

N-Methyl-N-[1-(4-phenylphenyl)ethyl]prop-2-enamide has been widely used as a pharmacological tool in scientific research to investigate the role of mGluR5 in various physiological and pathological processes. It has been shown to modulate synaptic plasticity, learning, and memory, as well as to have potential therapeutic effects in various neurological disorders, such as Fragile X syndrome, Parkinson's disease, and addiction.